Cas no 1573547-94-0 (4-amino-N-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanamide dihydrochloride)

• Product Name: 4-amino-N-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanamide dihydrochloride
• CAS No: 1573547-94-0
• MF: C₁₀H₂₀Cl₂N₄O
• MW: 283.197999954224
• CID: 4610097
• Update Time: 2025-06-11

4-amino-N-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-(1-isopropyl-1H-pyrazol-5-yl)butanamide dihydrochloride
• 4-amino-N-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanamide dihydrochloride

• Inchi： 1S/C10H18N4O.2ClH/c1-8(2)14-9(5-7-12-14)13-10(15)4-3-6-11;;/h5,7-8H,3-4,6,11H2,1-2H3,(H,13,15);2*1H
• InChI Key： TYVIYWFCLAVPMS-UHFFFAOYSA-N
• SMILES： C1(=CC=NN1C(C)C)NC(CCCN)=O.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-N-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanamide dihydrochloride

Research Briefing on 4-amino-N-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanamide dihydrochloride (CAS: 1573547-94-0)

In recent years, the compound 4-amino-N-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanamide dihydrochloride (CAS: 1573547-94-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and butanamide backbone, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 4-amino-N-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanamide dihydrochloride involves a multi-step process that ensures high purity and yield. Recent studies have optimized the synthetic route, incorporating novel catalysts and reaction conditions to enhance efficiency. The compound's structural features, including the presence of a propan-2-yl group and a dihydrochloride salt, contribute to its stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

Mechanistic studies have revealed that 4-amino-N-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanamide dihydrochloride interacts with specific protein targets, particularly those involved in inflammatory and oncogenic pathways. In vitro and in vivo experiments have demonstrated its ability to inhibit key enzymes and receptors, such as cyclooxygenase-2 (COX-2) and certain tyrosine kinases, which are implicated in diseases like cancer and chronic inflammation. These findings underscore the compound's potential as a therapeutic agent, warranting further investigation into its efficacy and safety profiles.

Recent preclinical trials have evaluated the pharmacokinetics and toxicology of 4-amino-N-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanamide dihydrochloride. Results indicate favorable absorption and distribution properties, with minimal off-target effects at therapeutic doses. However, challenges such as metabolic stability and potential drug-drug interactions remain areas of active research. Advanced formulations, including nanoparticle-based delivery systems, are being explored to address these limitations and enhance the compound's therapeutic index.

In conclusion, 4-amino-N-[1-(propan-2-yl)-1H-pyrazol-5-yl]butanamide dihydrochloride (CAS: 1573547-94-0) represents a promising candidate for the development of novel therapeutics. Its unique chemical structure and biological activity profile position it as a valuable tool for both basic research and clinical applications. Ongoing studies aim to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for future translational success.